Cas no 2680753-32-4 (2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2680753-32-4
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5648547
• PubChem ID: 165912964
• Update Time: 2025-05-22

2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• EN300-28281515
• 2680753-32-4
• 2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C14H17NO4/c1-3-10-19-13(18)15-14(4-2,12(16)17)11-8-6-5-7-9-11/h3,5-9H,1,4,10H2,2H3,(H,15,18)(H,16,17)
• InChI Key： ORQHNDHVMDJHKA-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(CC)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Comprehensive Overview of 2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680753-32-4)

2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680753-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phenyl and prop-2-en-1-yloxy carbonylamino functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines a butanoic acid backbone with an allyloxycarbonyl protecting group, makes it highly versatile for applications in peptide chemistry and drug development.

In recent years, the demand for customized amino acid derivatives like 2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are particularly interested in its role as a building block for protease inhibitors and enzyme substrates, aligning with the growing focus on precision medicine. The compound’s CAS No. 2680753-32-4 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid typically involves N-protection strategies using allyl chloroformate, followed by carboxylate activation. This process highlights its utility in solid-phase peptide synthesis (SPPS), a technique widely adopted for developing therapeutic peptides. Notably, the compound’s allyloxycarbonyl (Alloc) group can be selectively deprotected under mild conditions, making it ideal for orthogonal protection schemes—a hot topic in combinatorial chemistry.

From an industrial perspective, CAS No. 2680753-32-4 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize hazardous byproducts, responding to regulatory pressures and the biopharma industry’s ESG goals. Analytical techniques such as HPLC and LC-MS are employed to ensure the compound’s purity, a key concern for GMP-compliant production.

Emerging trends also link 2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid to click chemistry applications, where its alkene moiety enables bioorthogonal reactions. This aligns with the rise of theranostic agents—a fusion of therapeutics and diagnostics—addressing frequent search queries like “amino acid-based imaging probes”. Furthermore, its potential in metal-catalyzed coupling reactions is being explored, tapping into the popularity of cross-coupling methodologies in medicinal chemistry.

In summary, 2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680753-32-4) exemplifies innovation at the intersection of organic synthesis and biopharmaceuticals. Its multifaceted applications—from peptide engineering to catalysis—underscore its value in addressing contemporary challenges like drug resistance and personalized therapies. As research evolves, this compound is poised to remain a focal point in academic and industrial R&D landscapes.